Cas no 929074-45-3 (8-Bromopyrido[3,4-b]pyrazine)

8-Bromopyrido[3,4-b]pyrazine structure
8-Bromopyrido[3,4-b]pyrazine structure
Product Name:8-Bromopyrido[3,4-b]pyrazine
CAS No:929074-45-3
MF:C7H4BrN3
MW:210.030759811401
MDL:MFCD09834590
CID:868027
PubChem ID:17750138
Update Time:2025-04-19

8-Bromopyrido[3,4-b]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 8-Bromopyrido[3,4-b]pyrazine
    • 8-Bromo-pyrido[3,4-b]pyrazine
    • 8-Bromopyrido[4,3-b]pyrazine
    • FT-0768882
    • SB40001
    • 929074-45-3
    • A925834
    • DTXSID30590287
    • AS-36591
    • AM20061624
    • Z1269239929
    • CS-0171522
    • MFCD09834590
    • 8-bromo-pyrido[3,4-b]pyrazine, AldrichCPR
    • EN300-6739504
    • SCHEMBL20296322
    • AKOS015969298
    • DB-079436
    • MDL： MFCD09834590
    • Inchi： 1S/C7H4BrN3/c8-5-3-9-4-6-7(5)11-2-1-10-6/h1-4H
    • InChI Key： ZTYZXYBIDNDPQF-UHFFFAOYSA-N
    • SMILES： BrC1=CN=CC2C1=NC=CN=2

Computed Properties

  • Exact Mass: 208.95900
  • Monoisotopic Mass: 208.959
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7A^2
  • XLogP3: 0.8

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.758
  • Boiling Point: 317.7℃ at 760 mmHg
  • Flash Point: 146°C
  • Refractive Index: 1.698
  • PSA: 38.67000
  • LogP: 1.78730

8-Bromopyrido[3,4-b]pyrazine Security Information

  • Signal Word：Danger
  • Hazard Statement： H301
  • Warning Statement： P301+P310
  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： T
  • Storage Condition：Room temperature

8-Bromopyrido[3,4-b]pyrazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

8-Bromopyrido[3,4-b]pyrazine Pricemore >>

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